5-chloro-N-(3-methylphenyl)-2-thiophenesulfonamide
Overview
Description
5-chloro-N-(3-methylphenyl)-2-thiophenesulfonamide, also known as TAK-715, is a synthetic compound that belongs to the class of sulfonamide-containing heterocycles. It has been extensively studied for its potential therapeutic applications in the treatment of various diseases, including inflammation, cancer, and diabetes.
Scientific Research Applications
Medicinal Chemistry
Thiophene and its substituted derivatives, including “5-chloro-N-(3-methylphenyl)thiophene-2-sulfonamide”, are an important class of heterocyclic compounds with diverse applications in medicinal chemistry . They have been reported to possess a wide range of therapeutic properties .
Anti-inflammatory Drugs
Thiophene derivatives have shown significant anti-inflammatory properties . This makes them valuable in the development of new anti-inflammatory drugs.
Antimicrobial Agents
Thiophene derivatives, including “5-chloro-N-(3-methylphenyl)thiophene-2-sulfonamide”, have demonstrated antimicrobial properties . This suggests potential use in the development of new antimicrobial agents.
Anticancer Drugs
Thiophene derivatives have shown anticancer properties . This indicates their potential use in the development of new anticancer drugs.
Corrosion Inhibitors
Thiophene derivatives are utilized in industrial chemistry as corrosion inhibitors . This suggests their potential use in the protection of metals.
Organic Semiconductors
Thiophene-mediated molecules have a prominent role in the advancement of organic semiconductors . This indicates their potential use in the development of organic field-effect transistors (OFETs) and in the fabrication of organic light-emitting diodes (OLEDs) .
Mechanism of Action
Mode of Action
5-chloro-N-(3-methylphenyl)thiophene-2-sulfonamide interacts with its targets, hCA-I and hCA-II, by inhibiting their activity . The compound shows potent inhibition effects on both isoenzymes at very small concentrations . The sulfonamide and thiophene moieties of the compound play a significant role in the inhibition of the enzymes .
Action Environment
Environmental factors such as pH and temperature can influence the action, efficacy, and stability of 5-chloro-N-(3-methylphenyl)thiophene-2-sulfonamide. For instance, the compound’s solubility and stability could be affected by the pH of the environment. Additionally, the compound’s inhibitory effect on hCA-I and hCA-II might vary with changes in temperature .
properties
IUPAC Name |
5-chloro-N-(3-methylphenyl)thiophene-2-sulfonamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H10ClNO2S2/c1-8-3-2-4-9(7-8)13-17(14,15)11-6-5-10(12)16-11/h2-7,13H,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WNKZOPVXPLIANL-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC=C1)NS(=O)(=O)C2=CC=C(S2)Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H10ClNO2S2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
287.8 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-chloro-N-(3-methylphenyl)thiophene-2-sulfonamide | |
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